Cas no 68998-15-2 (Benzoic acid, 2-(1-aminoethyl)-)

Benzoic acid, 2-(1-aminoethyl)-, is a substituted benzoic acid derivative featuring an aminoethyl functional group at the ortho position. This structural modification enhances its reactivity and versatility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both carboxylic acid and amino groups allows for dual functionality, enabling its use as a building block in peptide coupling, amidation, and other conjugation reactions. Its well-defined structure and high purity make it suitable for applications requiring precise molecular control. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage to prevent degradation.
Benzoic acid, 2-(1-aminoethyl)- structure
68998-15-2 structure
Product Name:Benzoic acid, 2-(1-aminoethyl)-
CAS No:68998-15-2
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD01365694
CID:1005022
PubChem ID:10464671
Update Time:2025-06-07

Benzoic acid, 2-(1-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(1-aminoethyl)-
    • 2-(1-Aminoethyl)benzoic acid
    • SB31378
    • 2-(1-Amino-ethyl)-benzoic acid
    • (R)-2-(1-Amino-ethyl)-benzoic acid
    • CS-0454951
    • DTXSID40440284
    • 1187930-32-0
    • (S)-2-(1-AMINO-ETHYL)-BENZOIC ACID
    • SB38335
    • 1187930-78-4
    • a-carboxyphenylethyl-amine
    • SCHEMBL1449566
    • SB31338
    • 68998-15-2
    • MDL: MFCD01365694
    • Inchi: 1S/C9H11NO2/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
    • InChI Key: KYZTUNCFUQURFU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C(C)N)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 63.3Ų

Benzoic acid, 2-(1-aminoethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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eNovation Chemicals LLC
Y1129441-100mg
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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